2-chloro-N-(2,4-dimethoxybenzyl)-5-fluorobenzamide

• IUPAC Name: 2-chloro-N-[(2,4-dimethoxyphenyl)methyl]-5-fluorobenzamide
• InChI: InChI=1S/C16H15ClFNO3/c1-21-12-5-3-10(15(8-12)22-2)9-19-16(20)13-7-11(18)4-6-14(13)17/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: TWZYIUJDNZQPEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)C2=C(C=CC(=C2)F)Cl)OC
• Molecular Formula: C16H15ClFNO3
• Molecular Weight: 323.74 g/mol

Description

2-chloro-N-(2,4-dimethoxybenzyl)-5-fluorobenzamide is an organic compound with a complex structure that includes chloro, dimethoxybenzyl, and fluorobenzamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(2,4-dimethoxybenzyl)-5-fluorobenzamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 2,4-dimethoxybenzyl chloride with 5-fluoro-2-chlorobenzamide in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(2,4-dimethoxybenzyl)-5-fluorobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic conditions using hydrochloric acid or basic conditions using sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions may yield various substituted benzamides, while oxidation and reduction can lead to different functionalized derivatives.

Scientific Research Applications

2-chloro-N-(2,4-dimethoxybenzyl)-5-fluorobenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2,4-dimethoxybenzyl)-5-fluorobenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(2,4-dimethoxybenzyl)acetamide
• 2-chloro-N-(2,4-dimethoxybenzyl)-5-nitrobenzenesulfonamide

Uniqueness

2-chloro-N-(2,4-dimethoxybenzyl)-5-fluorobenzamide is unique due to the presence of both chloro and fluorobenzamide groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.